2-methoxy-N-(oxan-4-yl)pyridin-3-amine

• Molecular Formula: C11H16N2O2
• Molecular Weight: 208.26 g/mol
• IUPAC Name: 2-methoxy-N-(oxan-4-yl)pyridin-3-amine
• InChI: InChI=1S/C11H16N2O2/c1-14-11-10(3-2-6-12-11)13-9-4-7-15-8-5-9/h2-3,6,9,13H,4-5,7-8H2,1H3
• InChI Key: USDYKUMNDSGTNP-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC=N1)NC2CCOCC2

Description

2-Methoxy-N-(oxan-4-yl)pyridin-3-amine is a heterocyclic amine featuring a pyridine core substituted with a methoxy group at position 2 and an oxan-4-yl (tetrahydropyran-4-yl) amine at position 2.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-methoxy-N-(oxan-4-yl)pyridin-3-amine involves innovative hydroamination methods. One such method reported by Baran and coworkers includes the practical olefin hydroamination with nitroarenes . The reaction conditions typically involve the use of ethanol, water, and concentrated hydrochloric acid .

Industrial Production Methods: Industrial production methods for this compound are not widely documented. the synthesis generally follows the principles of organic synthesis involving hydroamination and other related reactions .

Chemical Reactions Analysis

Types of Reactions: 2-methoxy-N-(oxan-4-yl)pyridin-3-amine undergoes various types of chemical reactions, including:

• Oxidation
• Reduction
• Substitution

Common Reagents and Conditions: Common reagents used in these reactions include nitroarenes, ethanol, water, and concentrated hydrochloric acid . The reaction conditions are typically mild and functional group tolerant .

Major Products Formed: The major products formed from these reactions are typically derivatives of the original compound, which can be used as intermediates in the synthesis of more complex molecules .

Scientific Research Applications

2-methoxy-N-(oxan-4-yl)pyridin-3-amine has several scientific research applications, including:

• Organic Synthesis : Used as a building block for the preparation of drug candidates .
• Medicinal Chemistry : Specifically utilized for the preparation of drug candidates containing hindered amine motifs .
• Screening Compounds : Provides structurally distinct screening compounds for various applications .

Mechanism of Action

The mechanism of action of 2-methoxy-N-(oxan-4-yl)pyridin-3-amine involves its interaction with molecular targets and pathways. The compound exerts its effects through the formation of chemically differentiated building blocks that participate in various organic synthesis reactions

Comparison with Similar Compounds

6-Chloro-N-(oxan-4-yl)pyridin-3-amine

• Structure : Differs by a chloro substituent at position 6 instead of methoxy at position 2.
• Properties: Molecular weight = 212.67 g/mol (C₁₀H₁₃ClN₂O), purity ≥95%.

2-Methoxy-N-(p-tolyl)pyridin-3-amine (4s)

• Structure : Replaces oxan-4-yl with a p-tolyl (4-methylphenyl) group.
• Synthesis : Synthesized via Buchwald-Hartwig coupling (81% yield), with spectral data (¹H/¹³C NMR) confirming regioselective amination .

N-(4-(4-Methoxyphenyl)thiazol-2-yl)-3-pyridinamine

• Structure : Contains a thiazole ring appended to the pyridin-3-amine.
• Applications : Reported in ChemSpider (ID 623111) and PubChem (714205) as a bioactive scaffold, highlighting the versatility of pyridin-3-amine derivatives in heterocyclic chemistry .

Oxan-4-yl-Containing Heterocycles

3-Methyl-N-{5-[5-(oxan-4-yloxy)pyridin-2-yl]-4H-1,2,4-triazol-3-yl}pyridin-2-amine

• Structure : Integrates oxan-4-yloxy and triazole moieties.
• Synthesis : Low yield (6%) due to steric challenges in cyclization steps .
• Key Contrast : The triazole ring introduces additional hydrogen-bonding sites, which may enhance macrofilaricidal activity compared to simpler pyridin-3-amine derivatives .

Navacaprant (Kappa-Opioid Receptor Antagonist)

• Structure: Contains oxan-4-yl attached to a quinoline-piperidine scaffold.

Physicochemical and Spectroscopic Comparisons

Compound	Molecular Weight (g/mol)	Yield	Key Spectral Data
6-Chloro-N-(oxan-4-yl)pyridin-3-amine	212.67	N/A	Discontinued; purity ≥95%
2-Methoxy-N-(p-tolyl)pyridin-3-amine	214.26	81%	¹H NMR (CDCl₃): δ 8.03 (d, J=8.1 Hz), 2.34 (s, 3H)
Navacaprant	453.48	N/A	HRMS (ESI): m/z 453.48; kappa-opioid receptor antagonist

Biological Activity

2-Methoxy-N-(oxan-4-yl)pyridin-3-amine, also known as 4-[(oxan-4-yl)methoxy]pyridin-3-amine, is a compound that has garnered attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This article will delve into the biological activity of this compound, focusing on its therapeutic potential, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

The molecular formula of 2-methoxy-N-(oxan-4-yl)pyridin-3-amine is C11H15NO2, with a molecular weight of approximately 195.25 g/mol. The compound features a pyridine ring substituted with a methoxy group and an oxan-4-yl moiety, which contributes to its unique chemical reactivity and solubility characteristics. The specific arrangement of these functional groups is believed to influence its interactions with biological targets, making it a valuable candidate for further research in drug development.

Anti-inflammatory and Antimicrobial Effects

Preliminary studies indicate that 2-methoxy-N-(oxan-4-yl)pyridin-3-amine may exhibit anti-inflammatory and antimicrobial activities. Research suggests that the compound interacts with various enzymes and receptors, potentially modulating their activities. These interactions are crucial for understanding its therapeutic applications.

• Anti-inflammatory Activity: Initial findings have shown that the compound can reduce inflammation markers in vitro. For instance, it may inhibit cyclooxygenase (COX) enzymes involved in the inflammatory response.
• Antimicrobial Activity: The compound has demonstrated activity against certain bacterial strains, indicating its potential as an antimicrobial agent. This activity may be linked to its ability to disrupt bacterial cell membranes or inhibit essential bacterial enzymes.

The biological mechanisms through which 2-methoxy-N-(oxan-4-yl)pyridin-3-amine exerts its effects are still under investigation. However, initial studies suggest several possible pathways:

• Enzyme Inhibition: The compound may act as an inhibitor for specific enzymes involved in inflammatory pathways or microbial metabolism.
• Receptor Modulation: It could interact with receptors that play roles in pain perception or immune response regulation.

Study on Anti-cancer Properties

Recent research has explored the anti-cancer potential of related compounds with similar structural features. For example, compounds sharing the oxan moiety have been evaluated for their efficacy against various cancer cell lines:

Compound Name	Cancer Type	IC50 Value (µM)	Reference
Compound A	HepG2	12.5
Compound B	MDA-MB-231	8.7
Compound C	A2780	15.0

These studies highlight the importance of structural modifications in enhancing biological activity against cancer cells.

Future Directions

Further research is essential to fully elucidate the biological activity and mechanisms of action of 2-methoxy-N-(oxan-4-yl)pyridin-3-amine. Future studies should focus on:

• In Vivo Studies: Conducting animal studies to evaluate the therapeutic efficacy and safety profile.
• Target Identification: Identifying specific molecular targets to better understand how the compound interacts within biological systems.
• Structure-Activity Relationship (SAR) Studies: Investigating how variations in chemical structure affect biological activity, which can guide optimization for drug development.